Cas no 98021-93-3 (2,3,6-Pyridinetriamine,4-chloro-)

• Product Name: 2,3,6-Pyridinetriamine,4-chloro-
• CAS No: 98021-93-3
• MF: C₅H₇ClN₄
• MW: 158.58887887001
• CID: 801542
• Update Time: 2024-02-01

2,3,6-Pyridinetriamine,4-chloro- Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Pyridinetriamine,4-chloro-
• Pyridine, 2,3,6-triamino-4-chloro- (6CI)
• Pyridine, 2,3,6-triamino-4-chloro- (6CI)
• 4-chloropyridine-2,3,6-triamine

• Inchi： 1S/C5H7ClN4/c6-2-1-3(7)10-5(9)4(2)8/h1H,8H2,(H4,7,9,10)
• InChI Key： DDAOADJCCGKTEE-UHFFFAOYSA-N
• SMILES： C1(N)=NC(N)=CC(Cl)=C1N

Computed Properties

• Exact Mass: 158.036
• Monoisotopic Mass: 158.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0